Ethyl 2-[6-nitro-2-(4-oxochromene-2-carbonyl)imino-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: ethyl 2-[6-nitro-2-(4-oxochromene-2-carbonyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C21H15N3O7S/c1-2-30-19(26)11-23-14-8-7-12(24(28)29)9-18(14)32-21(23)22-20(27)17-10-15(25)13-5-3-4-6-16(13)31-17/h3-10H,2,11H2,1H3
• InChI Key: WKQDCFFFMOCMAN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)[N+](=O)[O-])SC1=NC(=O)C3=CC(=O)C4=CC=CC=C4O3
• Molecular Formula: C21H15N3O7S
• Molecular Weight: 453.4 g/mol

Description

Ethyl 2-[6-nitro-2-(4-oxochromene-2-carbonyl)imino-1,3-benzothiazol-3-yl]acetate is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a mechanism of action that affects biochemical and physiological processes in the body. In

Scientific Research Applications

Ethyl 2-[6-nitro-2-(4-oxochromene-2-carbonyl)imino-1,3-benzothiazol-3-yl]acetate has been studied for its potential applications in scientific research. One area of interest is its potential use as a fluorescent probe for detecting DNA damage. This compound has been found to selectively bind to damaged DNA and emit fluorescence, making it a useful tool for studying DNA damage and repair mechanisms.
Another area of research involves the use of this compound as a potential anticancer agent. Studies have shown that Ethyl 2-[6-nitro-2-(4-oxochromene-2-carbonyl)imino-1,3-benzothiazol-3-yl]acetate can induce apoptosis in cancer cells, making it a promising candidate for further research in the development of cancer therapies.

Mechanism of Action

Target of Action

It’s worth noting that indole derivatives, which share a similar heterocyclic system, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological processes, including cell biology, and the treatment of cancer cells, microbes, and different types of disorders in the human body .

Mode of Action

Indole derivatives, which share a similar structure, are known to interact with their targets, leading to various changes in cellular processes . The interaction often results in the inhibition or activation of the target, which can lead to a therapeutic effect .

Biochemical Pathways

Indole derivatives are known to affect a variety of biochemical pathways, leading to diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Indole derivatives are known to have diverse biological activities, which suggests that they may have a broad range of molecular and cellular effects .

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 2-[6-nitro-2-(4-oxochromene-2-carbonyl)imino-1,3-benzothiazol-3-yl]acetate in lab experiments is its potential as a fluorescent probe for detecting DNA damage. This compound has also shown promise as a potential anticancer agent. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on Ethyl 2-[6-nitro-2-(4-oxochromene-2-carbonyl)imino-1,3-benzothiazol-3-yl]acetate. One area of interest is the development of more efficient synthesis methods for this compound. Another direction is the exploration of its potential as a tool for studying DNA damage and repair mechanisms. Further research is also needed to determine its potential as an anticancer agent and to evaluate its toxicity in vivo. Overall, Ethyl 2-[6-nitro-2-(4-oxochromene-2-carbonyl)imino-1,3-benzothiazol-3-yl]acetate shows promise as a useful tool in scientific research and warrants further investigation.

Synthesis Methods

The synthesis of Ethyl 2-[6-nitro-2-(4-oxochromene-2-carbonyl)imino-1,3-benzothiazol-3-yl]acetate has been achieved using different methods. One such method involves the reaction of 3-amino-2-benzothiazolecarboxylic acid with 4-oxo-4H-chromene-2-carboxylic acid in the presence of acetic anhydride and triethylamine. The resulting product is then treated with ethyl nitrite to yield the final compound.